Cas no 16700-95-1 (1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI))
16700-95-1 structure
Product Name:1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)
CAS No:16700-95-1
MF:C32H66O4PZn
MW:611.2468085289
CID:172889
PubChem ID:11970390
Update Time:2025-04-19
1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)
- zinc dihexadecyl phosphate
- phosphoranolate, 1,1-bis(hexadecyloxy)-, oxide, zinc salt (1:1)
- zinc;dihexadecyl phosphate
- EINECS 240-751-3
- 16700-95-1
- NS00086340
-
- Inchi: 1S/C32H67O4P.Zn/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-37(33,34)36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h3-32H2,1-2H3,(H,33,34);/q;+2/p-1
- InChI Key: QPZXFEBDAHZJST-UHFFFAOYSA-M
- SMILES: [Zn+2].P(=O)([O-])(OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 609.39928
- Monoisotopic Mass: 609.399019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 32
- Complexity: 425
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
Experimental Properties
- Density: g/cm3
- Boiling Point: 600.4°Cat760mmHg
- Flash Point: 316.9°C
- PSA: 58.59
1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
16700-95-1 (1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)) Related Products
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